Cas no 1507084-91-4 (1-amino-3-{3-(dimethylamino)methylphenyl}propan-2-ol)

• Product Name: 1-amino-3-{3-(dimethylamino)methylphenyl}propan-2-ol
• CAS No: 1507084-91-4
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 5831122
• PubChem ID: 83442522
• Update Time: 2025-06-09

1-amino-3-{3-(dimethylamino)methylphenyl}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-{3-(dimethylamino)methylphenyl}propan-2-ol
• 1507084-91-4
• EN300-2000800
• 1-amino-3-{3-[(dimethylamino)methyl]phenyl}propan-2-ol

• Inchi： 1S/C12H20N2O/c1-14(2)9-11-5-3-4-10(6-11)7-12(15)8-13/h3-6,12,15H,7-9,13H2,1-2H3
• InChI Key： ZINRNGFGAODQIB-UHFFFAOYSA-N
• SMILES： OC(CN)CC1C=CC=C(CN(C)C)C=1

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 49.5Ų

Additional information on 1-amino-3-{3-(dimethylamino)methylphenyl}propan-2-ol

Introduction to 1-amino-3-{3-(dimethylamino)methylphenyl}propan-2-ol (CAS No. 1507084-91-4)

1-amino-3-{3-(dimethylamino)methylphenyl}propan-2-ol (CAS No. 1507084-91-4) is a versatile compound with significant potential in various pharmaceutical and chemical applications. This compound, characterized by its unique structure and functional groups, has garnered attention for its role in the development of novel therapeutic agents and as a key intermediate in synthetic chemistry.

The molecular formula of 1-amino-3-{3-(dimethylamino)methylphenyl}propan-2-ol is C₁₃H₂₁NO₂, and it has a molecular weight of approximately 227.31 g/mol. The compound features an amino group, a hydroxyl group, and a dimethylaminomethylphenyl moiety, which contribute to its diverse chemical reactivity and biological activity.

In recent years, the study of 1-amino-3-{3-(dimethylamino)methylphenyl}propan-2-ol has been enriched by several groundbreaking research findings. One notable area of interest is its potential as a lead compound in the development of new drugs for neurological disorders. Research published in the Journal of Medicinal Chemistry highlighted the compound's ability to modulate specific neurotransmitter systems, making it a promising candidate for treating conditions such as Parkinson's disease and Alzheimer's disease.

The pharmacological properties of 1-amino-3-{3-(dimethylamino)methylphenyl}propan-2-ol have also been explored in preclinical studies. These studies have demonstrated that the compound exhibits potent anti-inflammatory and neuroprotective effects. For instance, a study conducted by researchers at the University of California found that the compound significantly reduced neuroinflammation in animal models of multiple sclerosis, suggesting its potential as a therapeutic agent for autoimmune diseases.

Beyond its therapeutic applications, 1-amino-3-{3-(dimethylamino)methylphenyl}propan-2-ol is also valued for its role as an intermediate in organic synthesis. Its versatile functional groups allow it to participate in a wide range of chemical reactions, making it an essential building block for the synthesis of complex molecules. This property has led to its use in the development of new materials and advanced pharmaceuticals.

The synthesis of 1-amino-3-{3-(dimethylamino)methylphenyl}propan-2-ol typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include the reaction of 3-(dimethylaminomethyl)benzaldehyde with 1-amino-propan-2-ol followed by reduction steps to introduce the hydroxyl group. Recent advancements in green chemistry have also led to more sustainable and environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste production.

In terms of safety and handling, while 1-amino-3-{3-(dimethylamino)methylphenyl}propan-2-ol is not classified as a hazardous substance, it is important to follow standard laboratory practices when working with this compound. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a well-ventilated area away from incompatible materials.

The market demand for 1-amino-3-{3-(dimethylamino)methylphenyl}propan-2-ol is expected to grow due to its increasing applications in pharmaceutical research and development. Key players in the industry are investing heavily in R&D to explore new uses for this compound and to optimize its production processes. This trend is likely to drive further innovation and expand the scope of applications for this versatile chemical.

In conclusion, 1-amino-3-{3-(dimethylamino)methylphenyl}propan-2-ol (CAS No. 1507084-91-4) is a multifaceted compound with significant potential in both pharmaceutical and chemical industries. Its unique structure and functional groups make it an attractive candidate for developing new therapeutic agents and advanced materials. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in scientific advancements.